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Compound of Interest

Compound Name: 4-Nitrocinnamonitrile

Cat. No.: B019025 Get Quote

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. A specific Safety Data Sheet (SDS) for 4-
Nitrocinnamonitrile (CAS 27892-88-2) was not available at the time of writing. The following

information is a synthesis of data from structurally related compounds, general knowledge of

nitro and nitrile compounds, and limited available toxicological data. This guide is not a

substitute for a substance-specific Safety Data Sheet. Always consult the SDS provided by the

supplier before handling this chemical.

Introduction and Hazard Overview
4-Nitrocinnamonitrile is an organic compound containing both a nitro group (-NO₂) and a

nitrile group (-C≡N) attached to a cinnamonitrile backbone. The presence of these functional

groups suggests potential for significant health hazards. Aromatic nitro compounds can be toxic

and may have effects on the blood (methemoglobinemia), while nitriles can release cyanide in

the body, leading to severe systemic toxicity. Therefore, 4-Nitrocinnamonitrile should be

handled with extreme caution as a potentially highly toxic substance.

Due to the lack of a specific Safety Data Sheet (SDS), a definitive Globally Harmonized System

(GHS) classification is not available. However, based on the hazards of related compounds

such as 4-Nitrobenzonitrile, the following GHS classifications are plausible and should be

assumed until a specific SDS is available.

Anticipated GHS Classification (Based on Related Compounds):
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Acute Toxicity, Oral: Category 2 or 3

Acute Toxicity, Dermal: Category 3 or 4

Acute Toxicity, Inhalation: Category 3 or 4

Serious Eye Damage/Eye Irritation: Category 2

Skin Corrosion/Irritation: Category 2

Toxicological Data Summary
The available toxicological data for 4-Nitrocinnamonitrile is limited. A single study provides an

acute toxicity value in mice.

Test Route Species Value Reference

LD50 (Lethal

Dose 50)
Intraperitoneal Mouse 800 mg/kg

Interpretation and Causality:

The intraperitoneal LD50 of 800 mg/kg in mice suggests moderate acute toxicity via this route

of exposure. However, this single data point is insufficient to fully characterize the toxicological

profile of 4-Nitrocinnamonitrile. The primary routes of occupational exposure are typically

inhalation, dermal contact, and ingestion. The toxicity of nitriles is often associated with their in

vivo metabolism to cyanide, which can inhibit cellular respiration. The nitro group can also

contribute to toxicity through mechanisms such as oxidative stress and the formation of

methemoglobin.

Hazard Identification and GHS Labeling
While a specific GHS label for 4-Nitrocinnamonitrile is not available, based on related

compounds, the following pictograms, signal word, hazard statements, and precautionary

statements should be anticipated.
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Element Anticipated Information

Pictograms Skull and Crossbones Exclamation Mark

Signal Word Danger

Hazard Statements

H300: Fatal if swallowed. (Based on 4-

Nitrobenzonitrile) H311: Toxic in contact with

skin. (Based on 4-Nitrobenzonitrile) H315:

Causes skin irritation. (Based on 4-

Nitrophthalonitrile) H319: Causes serious eye

irritation. (Based on 4-Nitrophthalonitrile) H331:

Toxic if inhaled. (Based on 4-Nitrobenzonitrile)

EUH032: Contact with acids liberates very toxic

gas (hydrogen cyanide). (General for nitriles)

Precautionary Statements

Prevention: P261: Avoid breathing

dust/fume/gas/mist/vapors/spray. P264: Wash

skin thoroughly after handling. P270: Do not eat,

drink or smoke when using this product. P280:

Wear protective gloves/protective clothing/eye

protection/face protection. Response:

P301+P310: IF SWALLOWED: Immediately call

a POISON CENTER or doctor/physician.

P302+P352: IF ON SKIN: Wash with plenty of

water. P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P312: Call a POISON

CENTER or doctor/physician if you feel unwell.

Storage: P403+P233: Store in a well-ventilated

place. Keep container tightly closed. P405:

Store locked up. Disposal: P501: Dispose of

contents/container to an approved waste

disposal plant.
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Experimental Protocols for Safe Handling
The following protocols are based on best practices for handling highly toxic solid chemicals.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 4-Nitrocinnamonitrile to determine

the appropriate level of PPE. The following is a general guideline:

Hand Protection: Wear nitrile or other chemically resistant gloves. Double gloving is

recommended.

Eye Protection: Wear chemical safety goggles and a face shield.

Skin and Body Protection: Wear a lab coat, and for larger quantities or when there is a risk of

splashing, a chemical-resistant apron or suit should be used.

Respiratory Protection: Use a certified respirator with an appropriate cartridge for organic

vapors and particulates if handling outside of a fume hood or in case of a spill.

PPE Selection Workflow

Handling 4-Nitrocinnamonitrile Conduct Risk Assessment
(Quantity, Procedure)

Low Risk
(Small quantities, contained)Low Exposure Potential

High Risk
(Large quantities, potential for aerosolization)

High Exposure Potential

Standard PPE:
- Nitrile Gloves (double)

- Safety Goggles
- Lab Coat

Enhanced PPE:
- Chemical Resistant Gloves

- Face Shield
- Chemical Apron/Suit

- Respirator

Work in a certified
chemical fume hood

Click to download full resolution via product page

Caption: Workflow for selecting appropriate PPE.

Engineering Controls
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Ventilation: Always handle 4-Nitrocinnamonitrile in a well-ventilated area, preferably within

a certified chemical fume hood.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in good working order.

Safe Storage
Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.

Keep the container tightly closed and store in a locked cabinet or other secure area.

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area and prevent the spread of the material. Wear

appropriate PPE and clean up the spill using an absorbent material. Place the waste in a

sealed, labeled container for disposal.

Disposal: Dispose of 4-Nitrocinnamonitrile and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.

First-Aid Measures
Immediate medical attention is crucial in case of exposure to 4-Nitrocinnamonitrile.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, give oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Emergency Response Logic
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Exposure to
4-Nitrocinnamonitrile

Assess Scene Safety

Remove from
Exposure Source

Scene is safe

Call for Emergency
Medical Assistance

Decontaminate
(as per route of exposure)

Provide Supportive Care
(Monitor vitals, keep warm)

Inform Emergency Responders
of Chemical Identity

Click to download full resolution via product page

Caption: Logical flow of actions in an emergency.

Conclusion
4-Nitrocinnamonitrile is a chemical that requires careful handling due to its potential for high

toxicity. The presence of both nitro and nitrile functional groups suggests multiple pathways for

adverse health effects. The lack of a specific Safety Data Sheet necessitates a highly cautious
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approach, assuming a high hazard level based on structurally similar compounds.

Researchers, scientists, and drug development professionals must prioritize safety by using

appropriate personal protective equipment, engineering controls, and following established

safe handling protocols. In the event of any exposure, immediate and appropriate first-aid

measures should be taken, and professional medical attention must be sought without delay.

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
4-Nitrocinnamonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019025#health-and-safety-data-for-4-
nitrocinnamonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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